Cas no 2229616-78-6 (3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol)

• Product Name: 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol
• CAS No: 2229616-78-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6485580
• PubChem ID: 165711221
• Update Time: 2025-10-30

3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol
• 2229616-78-6
• 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}piperidin-3-ol
• EN300-1999042

• Inchi： 1S/C12H21N3O/c1-10(2)15-8-11(7-14-15)6-12(16)4-3-5-13-9-12/h7-8,10,13,16H,3-6,9H2,1-2H3
• InChI Key： BYVSOBFWDPKGMV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NN(C(C)C)C=2)CNCCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol

Comprehensive Overview of 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol (CAS No. 2229616-78-6)

The compound 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol (CAS No. 2229616-78-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This piperidine derivative features a pyrazole ring substituted with an isopropyl group, which contributes to its distinct physicochemical properties and potential biological activities. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key structural features of 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol is the presence of a hydroxyl group at the 3-position of the piperidine ring. This functional group enhances the compound's solubility and ability to form hydrogen bonds, which is crucial for interactions with biological targets. The pyrazole moiety, on the other hand, is known for its role in modulating enzyme activity and receptor binding, making this compound a promising candidate for further investigation. Recent studies have highlighted its potential as a scaffold for kinase inhibitors, a hot topic in oncology research.

In the context of current trends, the demand for novel small-molecule therapeutics has surged, particularly for conditions like neurodegenerative diseases and autoimmune disorders. The unique structure of 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol aligns with these research priorities, as it shares structural similarities with other compounds under investigation for their neuroprotective and anti-inflammatory effects. For instance, the piperidine scaffold is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic chemistry perspective, the preparation of 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol involves multi-step organic transformations, including N-alkylation and ring-forming reactions. These processes are often optimized for yield and purity, given the compound's potential as a building block for drug development. Researchers frequently search for efficient synthetic routes and scalable methodologies to produce this compound, reflecting its growing importance in the pharmaceutical industry.

The compound's physicochemical properties, such as its logP value and hydrogen bond donor/acceptor count, are critical for its absorption, distribution, metabolism, and excretion (ADME) profile. These factors are often explored in preclinical studies to assess its suitability as a drug candidate. Additionally, the isopropyl-substituted pyrazole moiety may influence the compound's metabolic stability, a key consideration in modern drug design.

Another area of interest is the compound's potential role in targeted therapy. With the rise of precision medicine, researchers are keen to identify molecules that can selectively modulate specific pathways. The structural complexity of 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol offers opportunities for structure-activity relationship (SAR) studies, which are essential for optimizing its biological effects. This aligns with the broader trend of rational drug design, where computational tools and AI-driven approaches are increasingly employed.

In summary, 3-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidin-3-ol (CAS No. 2229616-78-6) represents a promising area of research in medicinal chemistry. Its unique structure, combined with its potential applications in CNS disorders and inflammatory diseases, makes it a compound of significant interest. As the pharmaceutical industry continues to explore new therapeutic avenues, this molecule is likely to remain a focal point for innovation and discovery.